Cas no 94898-42-7 (2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride)

• Product Name: 2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride
• CAS No: 94898-42-7
• MF: C₃₄H₃₅FO₅
• MW: 542.637113809586
• CID: 799014
• PubChem ID: 11656787
• Update Time: 2025-06-09

2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride
• (E)-1-BROMO-4-(2-BROMOVINYL)BENZENE
• 2,3,4,6-Tetra-O-benz
• a-D-Mannopyranosyl fluoride,2,3,4,6-tetrakis-O-(phenylmethyl)-
• 2,3,4,6-Tetra-O-benzyl-D-mannopyranosylfluoride
• (3S,4S,5R,6R)-2-fluoro-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane
• SCHEMBL24391623
• 94898-42-7

• Inchi： 1S/C34H35FO5/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-34H,21-25H2/t30-,31-,32+,33+,34?/m1/s1
• InChI Key： QNXIKNZDQVSBCO-HSDAUYOJSA-N
• SMILES： FC1[C@H]([C@H]([C@@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 542.24685237g/mol
• Monoisotopic Mass: 542.24685237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 639.4±55.0 °C at 760 mmHg
• Flash Point: 352.0±27.4 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator, under inert atmosphere

Additional information on 2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride

Introduction to 2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride (CAS No. 94898-42-7) and Its Significance in Modern Glycoscience

2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 94898-42-7, is a highly valuable intermediate in the field of glycoscience and synthetic chemistry. This compound belongs to the class of fluorinated glycosides, characterized by its pyranose ring structure adorned with benzyl protecting groups and a fluorine atom at the 6-position. The strategic placement of these functional groups makes it an indispensable tool for carbohydrate chemists and pharmaceutical researchers aiming to design and synthesize complex glycoconjugates.

The utility of 2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride stems from its ability to serve as a versatile building block for constructing oligosaccharides and glycopeptides. The benzyl groups provide stability against hydrolysis under basic conditions, allowing for selective deprotection when needed. Meanwhile, the fluorine atom enhances the reactivity of the anomeric carbon, facilitating nucleophilic substitution reactions that are pivotal in carbohydrate synthesis. This combination of features has positioned it as a cornerstone in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the role of carbohydrates in biological processes. Glycans, which are carbohydrate chains attached to proteins or lipids, play critical roles in cell signaling, immune responses, and disease pathogenesis. Consequently, there is a growing demand for efficient synthetic methodologies to construct defined glycans for structural and functional studies. 2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride has emerged as a key intermediate in these endeavors.

One of the most compelling applications of this compound is in the synthesis of glycosaminoglycans (GAGs), which are linear polysaccharides found on cell surfaces and in extracellular matrices. GAGs such as heparan sulfate and chondroitin sulfate are known to modulate various biological processes, including blood clotting and inflammation. The ability to precisely tailor GAG structures using 2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride has opened new avenues for understanding their roles in health and disease.

Moreover, advancements in fluorine chemistry have highlighted the unique properties of fluorinated glycans. The introduction of fluorine atoms into glycan structures can alter their conformational dynamics and binding affinities with biological targets. For instance, fluorinated analogs of sialic acid have shown enhanced stability against enzymatic degradation and improved binding properties in vaccine development. 2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride provides a synthetic entry point to explore such modifications.

Recent studies have also demonstrated the importance of 2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride in drug discovery efforts. Glycopeptide-based therapeutics have gained significant traction due to their improved pharmacokinetic profiles compared to small molecule drugs. For example, monoclonal antibodies often incorporate glycans that influence their efficacy and immunogenicity. The synthetic strategies enabled by this compound have been instrumental in generating high-quality glycopeptide candidates for clinical trials.

The versatility of 2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride extends beyond academic research. Industrial applications are emerging where this intermediate is used to produce functional materials with carbohydrate-based properties. For instance, fluorinated glycosides have been explored as components in biodegradable polymers and coatings due to their resistance to hydrolysis and unique chemical interactions.

In conclusion,2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride (CAS No. 94898-42-7) represents a critical advancement in synthetic glycobiology. Its unique structural features make it an indispensable tool for constructing complex carbohydrate derivatives with profound implications in medicine and materials science. As research continues to uncover new biological functions of glycans,2,3,4,6-Tetra-O-benzyl-D-mannopyranosyl Fluoride will undoubtedly remain at the forefront of glycoscience innovation.